1-(Tetrahydrothiophen-3-yl)-4-((4-(trifluoromethyl)phenyl)sulfonyl)-1,4-diazepane

• IUPAC Name: 1-(thiolan-3-yl)-4-[4-(trifluoromethyl)phenyl]sulfonyl-1,4-diazepane
• InChI: InChI=1S/C16H21F3N2O2S2/c17-16(18,19)13-2-4-15(5-3-13)25(22,23)21-8-1-7-20(9-10-21)14-6-11-24-12-14/h2-5,14H,1,6-12H2
• InChI Key: DFSLMWKTXYVGHF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(F)(F)F)C3CCSC3
• Molecular Formula: C16H21F3N2O2S2
• Molecular Weight: 394.5 g/mol

Description

1-(Tetrahydrothiophen-3-yl)-4-((4-(trifluoromethyl)phenyl)sulfonyl)-1,4-diazepane is a useful research compound. Its molecular formula is C16H21F3N2O2S2 and its molecular weight is 394.47. The purity is usually 95%.
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Scientific Research Applications

Electrophilic Trifluoromethylthiolation Reagent

The compound's derivatives have been studied for their role as electrophilic trifluoromethylthiolation reagents. For instance, diazo-triflones, which share a similar sulfonyl and trifluoromethyl functional group arrangement, have been effectively used in electrophilic trifluoromethylthiolation reactions under copper catalysis. This process transforms a broad set of substrates into corresponding trifluoromethylthio compounds, showcasing the utility in synthesizing sulfur-containing trifluoromethylated compounds (Huang et al., 2016).

Synthesis of 1,4-Diazepines

1,4-Diazepines and their derivatives are of interest due to their potential biological activities. The compound's structural motif is useful in the synthesis of 1,4-diazepines through multicomponent reactions followed by intramolecular nucleophilic substitution. This approach has been shown to yield diazepane systems efficiently, demonstrating the compound's relevance in constructing complex heterocyclic systems with potential pharmacological applications (Banfi et al., 2007).

Catalytic Cycloaddition Reactions

The structural framework of 1-(Tetrahydrothiophen-3-yl)-4-((4-(trifluoromethyl)phenyl)sulfonyl)-1,4-diazepane facilitates catalytic cycloaddition reactions. For example, azomethine ylides generated from similar sulfonyl diazepane compounds participate in [5 + 2] cycloaddition reactions, leading to the formation of biologically active 1,4-diazepine compounds. This illustrates the compound's utility in synthesizing new molecular entities with potential therapeutic value (Lee et al., 2014).